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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270 Get Quote

Physical Properties of 3-hydroxy-2H-pyran-2-
one: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
hydroxy-2H-pyran-2-one, a versatile organic compound with applications in the

pharmaceutical and fine chemical industries.[1] This document details its melting point and

solubility characteristics, outlines standardized experimental protocols for their determination,

and presents logical workflows for its synthesis and characterization.

Core Physical Properties
3-hydroxy-2H-pyran-2-one is a pyranone derivative that exists as a solid at room temperature.

[2][3] Its physical characteristics are crucial for its handling, formulation, and application in

various chemical processes.

Data Presentation
The quantitative physical properties of 3-hydroxy-2H-pyran-2-one are summarized in the

tables below for easy reference and comparison.

Table 1: Melting Point of 3-hydroxy-2H-pyran-2-one
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Property Reported Value (°C) Citations

Melting Point 92 - 94 [2][4][5][6][7][8]

Table 2: Solubility of 3-hydroxy-2H-pyran-2-one

Solvent Solubility Citations

Water 43.1 g/L (at 0 °C) [3][4][9]

Chloroform Slightly Soluble [3][4][9]

Methanol Slightly Soluble [3][4][9]

Ethanol Soluble [5][10]

Ether Soluble [4]

Note: An estimated water solubility of 988.2 g/L at 25 °C has also been reported, but the lower

value is more frequently cited.[5][7][10]

Experimental Protocols
The following sections describe detailed methodologies for the determination of the melting

point and solubility of 3-hydroxy-2H-pyran-2-one. These are standardized procedures widely

used in organic chemistry.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity and is typically reported as

a range.[4] A pure compound will have a sharp melting point range of 0.5-1.0 °C, while

impurities will lower and broaden this range.[4][8]

Protocol:

Sample Preparation: A small amount of dry 3-hydroxy-2H-pyran-2-one is finely crushed into

a powder.[2]
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Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to

a height of 2-3 mm.[6][7]

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent

to a calibrated thermometer.[8]

Heating: The sample is heated, initially at a faster rate to approach the anticipated melting

point, and then the heating rate is slowed to 1-2 °C per minute about 15 °C below the

expected melting point.[6]

Observation and Recording: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[6]

Solubility Determination
Solubility is determined by adding a solute to a solvent until a saturated solution is formed.

Protocol:

Sample Preparation: A known mass of 3-hydroxy-2H-pyran-2-one is weighed out.

Solvent Addition: A measured volume of the desired solvent (e.g., water, ethanol) is added to

a test tube containing the sample.[11]

Mixing: The mixture is vigorously shaken to facilitate dissolution.[11]

Observation: The mixture is observed to see if the solid completely dissolves. If it does, more

solute is added in known increments until a saturated solution with excess solid is formed.

Quantification: For quantitative analysis, a known volume of the saturated supernatant is

carefully removed and the solvent is evaporated to determine the mass of the dissolved

solid.

Visualized Workflows
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The following diagrams, generated using the DOT language, illustrate key processes related to

3-hydroxy-2H-pyran-2-one.
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Caption: Synthesis workflow of 3-hydroxy-2H-pyran-2-one from aldaric acid.[5]
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Caption: Analytical workflow for the characterization of small organic molecules.[9][10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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